4-[(2-Fluoro-5-methylbenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(2-fluoro-5-methylbenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-9-3-6-14(17)13(7-9)15(19)18-11-4-5-12(16(20)21)10(2)8-11/h3-8H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: CKUVPXOUGLRKSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(=O)NC2=CC(=C(C=C2)C(=O)O)C
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

4-[(2-Fluoro-5-methylbenzoyl)amino]-2-methylbenzoic acid is a compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It is commonly known as flufenamic acid and is used in scientific research for its anti-inflammatory and analgesic properties. Flufenamic acid is a white crystalline powder that is soluble in organic solvents but insoluble in water.

Mechanism of Action

Flufenamic acid works by inhibiting the cyclooxygenase (COX) enzyme, which is involved in the production of prostaglandins. Prostaglandins are involved in inflammation and pain. By inhibiting the COX enzyme, flufenamic acid reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Flufenamic acid has been shown to have anti-inflammatory, analgesic, and antitumor effects. It has also been shown to inhibit platelet aggregation and to have antipyretic effects. Flufenamic acid has been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using flufenamic acid in lab experiments is its anti-inflammatory and analgesic properties. It can be used to study the mechanisms of inflammation and pain. Another advantage is its potential as a cancer treatment. Flufenamic acid has been shown to have antitumor activity and is being studied as a potential cancer treatment. One limitation of using flufenamic acid in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the use of flufenamic acid in scientific research. One direction is the study of its potential as a cancer treatment. Flufenamic acid has been shown to have antitumor activity and is being studied as a potential cancer treatment. Another direction is the study of its anti-inflammatory and analgesic properties. Flufenamic acid can be used to study the mechanisms of inflammation and pain. Additionally, the development of new synthesis methods for flufenamic acid could lead to improvements in its purity and solubility, making it easier to work with in lab experiments.

Synthesis Methods

Flufenamic acid is synthesized by the reaction of 2-methylbenzoic acid with 2-amino-4-fluorobenzophenone in the presence of a catalyst. The reaction yields 4-[(2-Fluoro-5-methylbenzoyl)amino]-2-methylbenzoic acid. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

Flufenamic acid is used in scientific research for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. Flufenamic acid has also been shown to have antitumor activity and is being studied as a potential cancer treatment.